4H-Pyrimido(6,1-a)isoquinolin-4-one, 6,7-dihydro-9,10-dimethoxy-2-((1-methylethyl)(2,4,6-trimethylphenyl)amino)-
Cat. No. B8383416
M. Wt: 433.5 g/mol
InChI Key: IGMDVVVLOVIMLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04598148
Procedure details
9,10-Dimethoxy-2-(2,4,6-trimethylanilino)-6,7-dihydro-4H-pyrimido(6,1-a)isoquinolin-4-one (5.85 g) and dimethylformamide (30 ml) are added to oil-free sodium hydride (1.5 g). The mixture is heated for 5 minutes to 110° C. and then cooled to room temperature. Isopropyl iodide (2.55 g) is added and the whole is heated to 110° C. for 40 hours. After cooling, methanol is added to the reaction mixture and the solvents are removed under reduced pressure. The residue is extracted with chloroform, the extract washed with water, dried over sodium sulfate and evaporated to dryness. The residue is chromatographed to give the bases (a) m.p. 182°-183° C. and (b) m.p. 178°-179° C.
Quantity
5.85 g
Type
reactant
Reaction Step One
Name
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[O:13][CH3:14])[C:9]1=[CH:15][C:16]([NH:20][C:21]3[C:26]([CH3:27])=[CH:25][C:24]([CH3:28])=[CH:23][C:22]=3[CH3:29])=[N:17][C:18](=[O:19])[N:8]1[CH2:7][CH2:6]2.CN(C)C=O.[H-].[Na+].[CH:37](I)([CH3:39])[CH3:38]>CO>[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[O:13][CH3:14])[C:9]1=[CH:15][C:16]([N:20]([CH:37]([CH3:39])[CH3:38])[C:21]3[C:26]([CH3:27])=[CH:25][C:24]([CH3:28])=[CH:23][C:22]=3[CH3:29])=[N:17][C:18](=[O:19])[N:8]1[CH2:7][CH2:6]2.[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[O:13][CH3:14])[C:9]1=[CH:15][C:16](=[N:20][C:21]3[C:26]([CH3:27])=[CH:25][C:24]([CH3:28])=[CH:23][C:22]=3[CH3:29])[N:17]([CH:37]([CH3:39])[CH3:38])[C:18](=[O:19])[N:8]1[CH2:7][CH2:6]2 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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5.85 g
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Type
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reactant
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Smiles
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COC=1C=C2CCN3C(C2=CC1OC)=CC(=NC3=O)NC3=C(C=C(C=C3C)C)C
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Two
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Name
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Quantity
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2.55 g
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Type
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reactant
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Smiles
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C(C)(C)I
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is heated for 5 minutes to 110° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the whole is heated to 110° C. for 40 hours
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Duration
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40 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the solvents are removed under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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The residue is extracted with chloroform
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WASH
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Type
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WASH
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Details
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the extract washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is chromatographed
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Outcomes
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
